![molecular formula C19H16O3 B1200326 Terferol CAS No. 20958-04-7](/img/structure/B1200326.png)
Terferol
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Overview
Description
Terferol is a natural product found in Streptomyces showdoensis with data available.
Scientific Research Applications
Inhibition of Phosphodiesterase Enzymes
Terferol has been identified as an inhibitor of cyclic adenosine 3',5'-monophosphate phosphodiesterase (cAMP-PDE) and cyclic guanosine 3',5'-monophosphate phosphodiesterase (cGMP-PDE), important enzymes involved in cellular signaling pathways. Isolated from Streptomyces showdoensis, Terferol has shown inhibitory activity against these enzymes in various rat tissues, making it a compound of interest in pharmacological research (Nakagawa et al., 1984).
Structural Elucidation and Chemical Synthesis
Further studies have focused on the structural elucidation of Terferol. Through NMR spectrometry and X-ray analysis, its structure, as a member of the terphenyl family, was determined. This research is crucial for understanding the chemical nature of Terferol and its potential applications (Nakagawa et al., 1984). Additionally, the synthesis of naturally occurring terphenyls like Terferol has been explored for their potential applications in various fields, including biotechnology (Sawayama et al., 2006).
Inhibition of Parasite Protein Kinase Activity
Terferol has been identified as an inhibitor of parasite cGMP-dependent protein kinase (PKG), a biochemical target for treating coccidiosis, a disease caused by parasitic protozoa. This finding indicates the potential use of Terferol in developing new anticoccidial drugs (Zhang et al., 2006).
Anticancer Potential
In another study, Terferol was identified among other compounds in an extract from Streptomyces sp. associated with the larva of mud dauber wasp. It exhibited medium cytotoxic activity against various breast cancer cell lines, suggesting its potential in cancer research (Lu et al., 2019).
properties
CAS RN |
20958-04-7 |
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Product Name |
Terferol |
Molecular Formula |
C19H16O3 |
Molecular Weight |
292.3 g/mol |
IUPAC Name |
4-methoxy-3,6-diphenylbenzene-1,2-diol |
InChI |
InChI=1S/C19H16O3/c1-22-16-12-15(13-8-4-2-5-9-13)18(20)19(21)17(16)14-10-6-3-7-11-14/h2-12,20-21H,1H3 |
InChI Key |
HMCUGCPHZLJKMS-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=C(C(=C1)C2=CC=CC=C2)O)O)C3=CC=CC=C3 |
Canonical SMILES |
COC1=C(C(=C(C(=C1)C2=CC=CC=C2)O)O)C3=CC=CC=C3 |
synonyms |
terferol |
Origin of Product |
United States |
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